Cas no 2130869-18-8 (Mal-PEG2-VCP-Eribulin)

• Product Name: Mal-PEG2-VCP-Eribulin
• CAS No: 2130869-18-8
• MF: C₇₀H₉₉N₇O₂₁
• MW: 1374.56938099861
• CID: 4738904
• PubChem ID: 138911392
• Update Time: 2025-05-24

Mal-PEG2-VCP-Eribulin Chemical and Physical Properties

Names and Identifiers

• Mal-PEG2-VCP-Eribulin
• HY-128870
• Mal-PEG2-VC-PAB-Eribulin
• G16921
• CS-0101608
• DA-55215
• EX-A7970D
• AC-32512
• 2130869-18-8
• AKOS040743538

• Inchi： 1S/C70H99N7O21/c1-37(2)59(76-56(80)20-24-88-26-27-89-25-23-77-57(81)17-18-58(77)82)67(84)75-49(8-7-22-72-68(71)85)66(83)74-42-11-9-41(10-12-42)36-90-69(86)73-35-44(79)32-54-60(87-6)48-31-43(78)30-46-14-16-51-61(93-46)65-64-63(95-51)62-55(96-64)34-70(97-62,98-65)21-19-47-29-39(4)50(91-47)15-13-45-28-38(3)40(5)52(92-45)33-53(48)94-54/h9-12,17-18,37-38,44-55,59-65,79H,4-5,7-8,13-16,19-36H2,1-3,6H3,(H,73,86)(H,74,83)(H,75,84)(H,76,80)(H3,71,72,85)/t38-,44+,45+,46-,47+,48+,49+,50+,51+,52-,53+,54-,55-,59+,60-,61+,62+,63+,64-,65+,70+/m1/s1
• InChI Key： ODAGJGZILCZEBN-LHGNNKGASA-N
• SMILES： O1[C@@H]2C[C@@]34CC[C@H]5CC(=C)[C@H](CC[C@H]6C[C@@H](C)C(=C)[C@@H](C[C@H]7[C@@H]([C@H]([C@@H](C[C@@H](CNC(=O)OCC8C=CC(=CC=8)NC([C@H](CCCNC(N)=O)NC([C@H](C(C)C)NC(CCOCCOCCN8C(C=CC8=O)=O)=O)=O)=O)O)O7)OC)CC(C[C@H]7CC[C@H]8[C@@H]([C@@H]([C@H]1[C@H]([C@H]2O3)O8)O4)O7)=O)O6)O5

Computed Properties

• Exact Mass: 1373.689403g/mol
• Monoisotopic Mass: 1373.689403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 98
• Rotatable Bond Count: 27
• Complexity: 2880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 357
• Molecular Weight: 1374.6g/mol

Additional information on Mal-PEG2-VCP-Eribulin

Mal-PEG2-VCP-Eribulin: A Novel Conjugate for Targeted Cancer Therapy

Mal-PEG2-VCP-Eribulin (CAS No. 2130869-18-8) is a cutting-edge conjugate designed to enhance the therapeutic efficacy and reduce the side effects of eribulin, a potent microtubule dynamics inhibitor used in the treatment of metastatic breast cancer. This innovative compound combines the unique properties of eribulin with a maleimide-functionalized polyethylene glycol (PEG) linker and a valine-citrulline-piperidine (VCP) cleavable linker, creating a highly versatile and targeted therapeutic agent.

The PEG component in Mal-PEG2-VCP-Eribulin serves multiple purposes. Firstly, it enhances the solubility and stability of eribulin in aqueous environments, which is crucial for its effective delivery to cancer cells. Secondly, the PEGylation process significantly reduces the immunogenicity and toxicity of eribulin, thereby improving its pharmacokinetic profile and extending its circulation time in the bloodstream. This extended circulation time allows for better accumulation of the drug in tumor tissues, leading to enhanced therapeutic effects.

The VCP cleavable linker is another critical component of Mal-PEG2-VCP-Eribulin. This linker is designed to be cleaved by specific enzymes present in the tumor microenvironment, such as cathepsin B. Once cleaved, eribulin is released from the conjugate and can exert its cytotoxic effects on cancer cells. This targeted release mechanism ensures that eribulin is primarily active within the tumor, minimizing damage to healthy tissues and reducing systemic side effects.

Recent studies have demonstrated the significant advantages of Mal-PEG2-VCP-Eribulin over free eribulin in preclinical models. For instance, a study published in the Journal of Medicinal Chemistry reported that Mal-PEG2-VCP-Eribulin exhibited superior antitumor activity and reduced toxicity compared to free eribulin in both in vitro and in vivo models of breast cancer. The conjugate showed enhanced cellular uptake and retention, leading to more effective disruption of microtubule dynamics and induction of apoptosis in cancer cells.

In addition to its antitumor properties, Mal-PEG2-VCP-Eribulin has shown promise in overcoming drug resistance, a common challenge in cancer therapy. Research published in Cancer Research indicated that the conjugate could effectively target multidrug-resistant cancer cells by bypassing common resistance mechanisms such as increased efflux pump activity and altered drug metabolism. This ability to circumvent resistance mechanisms makes Mal-PEG2-VCP-Eribulin a valuable addition to the arsenal of targeted cancer therapies.

The development of Mal-PEG2-VCP-Eribulin also aligns with the growing trend towards personalized medicine. By combining advanced drug delivery systems with targeted therapeutic agents, this conjugate offers a more precise and effective treatment approach for patients with metastatic breast cancer. Clinical trials are currently underway to evaluate the safety and efficacy of Mal-PEG2-VCP-Eribulin in human subjects, with promising preliminary results suggesting that it may become a standard treatment option in the near future.

In conclusion, Mal-PEG2-VCP-Eribulin (CAS No. 2130869-18-8) represents a significant advancement in the field of targeted cancer therapy. Its unique design combines the potent antitumor activity of eribulin with enhanced solubility, stability, and targeted release mechanisms, making it a promising candidate for improving patient outcomes in metastatic breast cancer. As research continues to uncover new applications and optimize its use, Mal-PEG2-VCP-Eribulin is poised to play a crucial role in the evolving landscape of cancer treatment.